Cas no 60928-31-6 (1(2H)-Pyrazinecarboxylic acid, 3-ethoxy-5,6-dihydro-, ethyl ester)

1(2H)-Pyrazinecarboxylic acid, 3-ethoxy-5,6-dihydro-, ethyl ester structure
60928-31-6 structure
Product Name:1(2H)-Pyrazinecarboxylic acid, 3-ethoxy-5,6-dihydro-, ethyl ester
CAS No:60928-31-6
MF:C9H16N2O3
MW:200.234942436218
CID:494892
PubChem ID:70598602
Update Time:2025-04-19

1(2H)-Pyrazinecarboxylic acid, 3-ethoxy-5,6-dihydro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Pyrazinecarboxylic acid, 3-ethoxy-5,6-dihydro-, ethyl ester
    • ethyl 6-ethoxy-3,5-dihydro-2H-pyrazine-4-carboxylate
    • Inchi: 1S/C9H16N2O3/c1-3-13-8-7-11(6-5-10-8)9(12)14-4-2/h3-7H2,1-2H3
    • InChI Key: CWCPCQIFBQOCER-UHFFFAOYSA-N
    • SMILES: O(CC)C1CN(C(=O)OCC)CCN=1

Computed Properties

  • Exact Mass: 200.11618
  • Monoisotopic Mass: 200.11609238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 51.1Ų

Experimental Properties

  • PSA: 51.13

1(2H)-Pyrazinecarboxylic acid, 3-ethoxy-5,6-dihydro-, ethyl ester Related Literature

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